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Compound of Interest

Compound Name: 2-Di-1-ASP

CAS No.: 2156-29-8

Cat. No.: B1234220

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Di-1-ASP (also known as DASPI) is a fluorescent, lipophilic cationic dye belonging to the

styrylpyridinium family. It is widely utilized in live-cell imaging to investigate mitochondrial

function. The positive charge of the 2-Di-1-ASP molecule leads to its accumulation within

mitochondria, driven by the highly negative mitochondrial membrane potential (ΔΨm). In

healthy, respiring cells with a polarized inner mitochondrial membrane, the dye concentrates in

the mitochondrial matrix and emits a bright red to orange fluorescence. Conversely, in cells with

depolarized mitochondria, a hallmark of cellular stress and apoptosis, the dye fails to

accumulate, resulting in a diminished fluorescent signal. This potential-dependent accumulation

makes 2-Di-1-ASP a sensitive indicator of mitochondrial health and a valuable tool for studying

cellular bioenergetics, neurotoxicity, and drug efficacy.

Principle of Action: Mitochondrial Membrane
Potential-Dependent Accumulation
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The functionality of 2-Di-1-ASP as a mitochondrial stain is intrinsically linked to the

electrochemical gradient across the inner mitochondrial membrane. This diagram illustrates the

underlying principle:
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Principle of 2-Di-1-ASP Accumulation

Cell

Mitochondrion

Intermembrane Space Inner Mitochondrial Membrane (IMM) Mitochondrial Matrix

High ΔΨm
(Negative Charge)

Low ΔΨm
(Reduced Negative Charge)

Cytosol

2-Di-1-ASP (+)

Enters Cell

2-Di-1-ASP (+)

Electrophoretic
Uptake

No Accumulation

Reduced
Uptake

Accumulation &
Fluorescence

2-Di-1-ASP (+)

Click to download full resolution via product page

Caption: Mitochondrial uptake of cationic 2-Di-1-ASP dye.
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Data Presentation
The following table summarizes typical experimental parameters and expected outcomes for 2-
Di-1-ASP staining in primary neurons. These values may require optimization for specific

neuronal subtypes and experimental conditions.

Parameter Healthy Primary Neurons
Depolarized Primary
Neurons (e.g., after FCCP
treatment)

2-Di-1-ASP Concentration 100-500 nM 100-500 nM

Incubation Time 15-30 minutes at 37°C 15-30 minutes at 37°C

Fluorescence Intensity High Low / Diffuse

Mitochondrial Morphology Distinct, elongated tubules Punctate, fragmented

Control Treatment Vehicle (e.g., DMSO)
FCCP (5-10 µM) or other

uncouplers

Experimental Protocols
Materials

2-Di-1-ASP dye (powder or DMSO stock solution)

Anhydrous Dimethyl Sulfoxide (DMSO)

Primary neuronal cell culture

Culture medium (e.g., Neurobasal medium supplemented with B-27 and GlutaMAX)

Poly-D-lysine or Poly-L-ornithine coated glass-bottom dishes or coverslips

Hanks' Balanced Salt Solution (HBSS) or other suitable imaging buffer

Carbonyl cyanide 4-(trifluoromethoxy)phenylhydrazone (FCCP) for depolarization control

(optional)
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Fluorescence microscope with appropriate filter sets (Excitation: ~470-490 nm, Emission:

~590-620 nm)

Environmental chamber for maintaining 37°C and 5% CO2 during imaging

Experimental Workflow
The following diagram outlines the general workflow for live-cell imaging of primary neurons

with 2-Di-1-ASP.
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2-Di-1-ASP Live Cell Imaging Workflow
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Caption: General workflow for 2-Di-1-ASP live cell imaging.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1234220/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-2-di-1-asp-live-cell-imaging
https://www.benchchem.com/product/b1234220/docs?utm_src=pdf-body#application-notes-and-protocols-for-2-di-1-asp-live-cell-imaging
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234220?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Methodologies
1. Preparation of 2-Di-1-ASP Stock Solution:

Prepare a 1-5 mM stock solution of 2-Di-1-ASP in high-quality, anhydrous DMSO.

Vortex thoroughly to ensure the dye is completely dissolved.

Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C, protected from light.

2. Cell Preparation:

Culture primary neurons on poly-D-lysine or poly-L-ornithine coated glass-bottom dishes or

coverslips suitable for live-cell imaging.

Ensure neurons have reached the desired stage of development and are healthy prior to

staining.

Maintain the cells in a humidified incubator at 37°C with 5% CO2.

3. Staining Protocol:

Prepare a fresh working solution of 2-Di-1-ASP by diluting the stock solution in pre-warmed

(37°C) culture medium or imaging buffer (e.g., HBSS) to a final concentration of 100-500 nM.

The optimal concentration should be determined empirically for each cell type and

experimental setup.

Remove the culture medium from the cells and gently add the 2-Di-1-ASP working solution.

Incubate the cells for 15-30 minutes at 37°C in a light-protected environment.

(Optional) For clearer imaging, the staining solution can be removed, and the cells can be

washed once or twice with pre-warmed imaging buffer. However, for some applications,

imaging can be performed directly in the staining solution.
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4. Imaging:

Place the dish on the stage of a fluorescence microscope equipped with an environmental

chamber to maintain 37°C and 5% CO2.

Use a filter set appropriate for 2-Di-1-ASP (Excitation: ~470-490 nm, Emission: ~590-620

nm).

Acquire images using a sensitive camera. Minimize exposure time and excitation light

intensity to reduce phototoxicity and photobleaching.

5. Depolarization Control (Optional):

To confirm that the 2-Di-1-ASP signal is dependent on the mitochondrial membrane

potential, a positive control for depolarization can be included.

After baseline imaging, treat the cells with an uncoupling agent such as FCCP (5-10 µM final

concentration).

Acquire images at different time points after FCCP addition to observe the decrease in

mitochondrial fluorescence.
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Issue Possible Cause Suggested Solution

No or Weak Signal

- Dye concentration is too low.-

Incubation time is too short.-

Cells are unhealthy or dead.

- Increase the concentration of

2-Di-1-ASP.- Increase the

incubation time.- Check cell

viability using a viability stain

(e.g., Calcein-AM).

High Background

Fluorescence

- Dye concentration is too

high.- Inadequate washing.

- Decrease the concentration

of 2-Di-1-ASP.- Perform one or

two gentle washes with pre-

warmed imaging buffer after

incubation.

Phototoxicity/Photobleaching

- Excessive exposure to

excitation light.- High light

intensity.

- Reduce the exposure time

and/or the intensity of the

excitation light.- Use a more

sensitive camera.- Acquire

images at longer intervals for

time-lapse experiments.

Diffuse Staining

- Mitochondrial membrane

potential is compromised.- Dye

is not specifically localizing to

mitochondria.

- Include a positive control for

healthy, polarized

mitochondria.- Verify the health

of the cell culture.- Optimize

staining conditions

(concentration and time).

To cite this document: BenchChem. [Application Notes and Protocols for 2-Di-1-ASP Live
Cell Imaging]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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